![molecular formula C33H41N5O6S2 B2829703 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[3-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]pyridin-4-yl]benzamide CAS No. 474881-37-3](/img/structure/B2829703.png)
4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[3-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]pyridin-4-yl]benzamide
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Description
4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[3-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]pyridin-4-yl]benzamide is a useful research compound. Its molecular formula is C33H41N5O6S2 and its molecular weight is 667.84. The purity is usually 95%.
BenchChem offers high-quality 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[3-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]pyridin-4-yl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[3-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]pyridin-4-yl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Research indicates that this compound exhibits potential anticancer activity. Its unique structure may interfere with cancer cell growth, making it a promising candidate for further investigation in cancer therapy .
- Compounds related to N,N’-(pyridine-3,4-diyl)bis(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide) have demonstrated efficacy in reducing blood glucose levels. Such properties could be valuable in managing hyperglycemia and related disorders, including type 1 diabetes, obesity-associated diabetes, and insulin resistance .
- Electrochromic materials change color in response to an applied voltage. Some derivatives of this compound have been explored for their electrochromic properties, which find applications in smart windows, displays, and sensors .
- The pincer-type ligand structure of this compound allows it to participate in supramolecular assemblies. These assemblies can be useful in designing functional materials, such as molecular switches or catalysts .
- Tridentate pincer ligands, like the one in this compound, have been employed in metal extraction and coordination chemistry. Their well-defined positive charge regions enable efficient binding to metal ions, making them valuable tools in catalysis and material science .
- The hydrogen bond interactions facilitated by tridentate pincer ligands are essential for biological processes. Investigating how this compound interacts with anions or other biomolecules could reveal its potential as a biological receptor .
Anticancer Properties
Antidiabetic Effects
Electrochromic Applications
Supramolecular Assemblies
Metal Extraction and Coordination Chemistry
Biological Receptor Interactions
properties
IUPAC Name |
4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[3-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]pyridin-4-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H41N5O6S2/c1-22-15-23(2)19-37(18-22)45(41,42)28-9-5-26(6-10-28)32(39)35-30-13-14-34-17-31(30)36-33(40)27-7-11-29(12-8-27)46(43,44)38-20-24(3)16-25(4)21-38/h5-14,17,22-25H,15-16,18-21H2,1-4H3,(H,36,40)(H,34,35,39) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GANHTJMTGHOHBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=NC=C3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CC(CC(C5)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H41N5O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
667.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[3-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]pyridin-4-yl]benzamide |
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